Cas no 1602338-88-4 (3-2-bromo-1-(4-fluorophenyl)ethoxyoxetane)

• Product Name: 3-2-bromo-1-(4-fluorophenyl)ethoxyoxetane
• CAS No: 1602338-88-4
• MF: C₁₁H₁₂BrFO₂
• MW: 275.114186286926
• CID: 5799635
• PubChem ID: 102607679
• Update Time: 2025-06-03

3-2-bromo-1-(4-fluorophenyl)ethoxyoxetane Chemical and Physical Properties

Names and Identifiers

• 3-2-bromo-1-(4-fluorophenyl)ethoxyoxetane
• 3-[2-bromo-1-(4-fluorophenyl)ethoxy]oxetane
• 1602338-88-4
• EN300-1132797

• Inchi： 1S/C11H12BrFO2/c12-5-11(15-10-6-14-7-10)8-1-3-9(13)4-2-8/h1-4,10-11H,5-7H2
• InChI Key： NQOJWNAKRHJSSX-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(=CC=1)F)OC1COC1

Computed Properties

• Exact Mass: 274.00047g/mol
• Monoisotopic Mass: 274.00047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 18.5Ų

Additional information on 3-2-bromo-1-(4-fluorophenyl)ethoxyoxetane

Introduction to Compound with CAS No 1602338-88-4 and Product Name *3-2-bromo-1-(4-fluorophenyl)ethoxyoxetane*

Compound with the CAS number 1602338-88-4 is a significant chemical entity in the field of pharmaceutical research and development. This compound, specifically identified by the product name *3-2-bromo-1-(4-fluorophenyl)ethoxyoxetane*, has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both bromine and fluorine substituents in its molecular framework makes it a versatile intermediate for synthesizing a wide array of pharmacologically active molecules.

The ethoxyoxetane moiety in the compound's structure is particularly noteworthy, as it introduces a cyclic ether group that can enhance the compound's solubility and bioavailability. This feature is crucial in drug design, where optimal solubility often correlates with improved pharmacokinetic profiles. Furthermore, the bromo and fluorophenyl components contribute to the compound's reactivity and specificity, making it a valuable building block for constructing complex molecular architectures.

Recent advancements in the field of medicinal chemistry have highlighted the importance of fluorinated compounds in drug development. The 4-fluorophenyl group in *3-2-bromo-1-(4-fluorophenyl)ethoxyoxetane* is particularly interesting because fluorine atoms can significantly influence the metabolic stability and binding affinity of drug candidates. Studies have shown that fluorine substitution can enhance the potency of bioactive molecules by improving their interaction with biological targets. This has led to an increased interest in fluorinated intermediates like this compound for developing novel therapeutics.

In addition to its potential in drug discovery, *3-2-bromo-1-(4-fluorophenyl)ethoxyoxetane* has been explored in various chemical transformations that highlight its synthetic utility. The bromo substituent, for instance, provides a handle for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many pharmaceuticals. The fluorophenyl group also offers opportunities for further derivatization, allowing chemists to tailor the compound's properties for specific applications.

The ethoxyoxetane ring itself is a versatile scaffold that can be opened under various conditions to yield linear alcohols or amines. This reactivity makes it an excellent candidate for generating diverse molecular libraries for high-throughput screening. Such libraries are essential in identifying lead compounds for further optimization. The ability to modulate the electronic and steric properties of the molecule by introducing different substituents at various positions on the ethoxyoxetane core allows for extensive structural exploration.

Current research in medicinal chemistry emphasizes the development of compounds that exhibit high selectivity and low toxicity. The unique combination of substituents in *3-2-bromo-1-(4-fluorophenyl)ethoxyoxetane* aligns well with these goals. The bromo atom can be used to introduce diversity during parallel synthesis, while the fluorophenyl group can enhance binding affinity to biological targets. Additionally, the ethoxyoxetane moiety contributes to improved pharmacokinetic profiles, making it an attractive scaffold for drug development.

One notable application of this compound is in the synthesis of kinase inhibitors, which are critical targets in oncology research. Kinases play a central role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By leveraging the reactivity of *3-2-bromo-1-(4-fluorophenyl)ethoxyoxetane*, researchers have developed novel inhibitors that exhibit potent activity against specific kinases. These inhibitors have shown promise in preclinical studies and are being further investigated for their therapeutic potential.

The synthetic strategies employed in producing *3-2-bromo-1-(4-fluorophenyl)ethoxyoxetane* also highlight its importance as a chemical building block. The synthesis typically involves multi-step reactions that showcase modern organic chemistry techniques. For instance, the introduction of the bromo substituent may be achieved through halogenation reactions, while the fluorophenyl group can be incorporated via cross-coupling or metal-catalyzed reactions. These synthetic routes not only demonstrate the compound's versatility but also provide valuable insights into advanced synthetic methodologies.

Another area where this compound has shown promise is in the development of antiviral agents. Viruses often rely on specific enzymes for their replication, making these enzymes attractive targets for antiviral drugs. Researchers have utilized *3-2-bromo-1-(4-fluorophenyl)ethoxyoxetane* as a precursor to synthesize molecules that inhibit viral enzymes effectively. The structural features of this compound allow it to mimic natural substrates or interfere with enzymatic processes, thereby disrupting viral replication cycles.

The growing interest in fluorinated compounds has also spurred research into understanding their metabolic fate and toxicological profiles. This is crucial for ensuring that drugs based on such compounds are safe and effective when used therapeutically. Studies have been conducted to evaluate how fluorine substitution affects drug metabolism and excretion, providing valuable data for optimizing drug candidates like those derived from *3-2-bromo-1-(4-fluorophenyl)ethoxyoxetane*.

In conclusion, compound with CAS No 1602338-88-4 and its product name *3-2-bromo-1-(4-fluorophenyl)ethoxyoxetane* represent significant advancements in pharmaceutical chemistry. Their unique structural features make them valuable tools for drug discovery and synthesis, offering opportunities to develop novel therapeutics with improved efficacy and safety profiles. As research continues to uncover new applications and synthetic strategies for these compounds, their importance in medicinal chemistry is likely to grow even further.